Cas no 13291-96-8 (Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate)

• Product Name: Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate
• CAS No: 13291-96-8
• MF: C₁₃H₁₄NNaO₄
• MW: 271.244334697723
• CID: 144309
• PubChem ID: 23684634
• Update Time: 2025-10-28

Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[(3-methoxy-1-methyl-3-oxo-1-propen-1-yl)amino]-,sodium salt (1:1), (aR)-
• sodium (R)-[(3-methoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate
• 3-[((R)-carboxy-phenyl-methyl)-amino]-but-2-enoic acid methyl ester,sodium salt
• D-(-)-Phenylglycene Dane Salt (NA,M)
• SODIUM (R)-N-(3-METHOXY-1-METHYL-3-OXOPROP-1-ENYL)-2-PHENYLGLYCINATE
• [2R,(-)]-α-(2-Methoxycarbonyl-1-methylvinylamino)-α-phenylacetic acid sodium salt
• Sodium;(2R)-2-[[(Z)-4-methoxy-4-oxobut-2-en-2-yl]amino]-2-phenylacetate
• Benzeneacetic acid, alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)-, monosodium salt, (alphaR)-
• Benzeneacetic acid, alpha-((3-methoxy-1-methyl-3-oxo-1-propen-1-yl)amino)-, sodium salt (1:1), (alphaR)-
• (R)-alpha-((3-Methoxy-1-methyl-3-oxo-1-propenyl)amino)benzeneacetic acid, sodium salt
• EINECS 236-309-4
• Sodium (R)-((3-methoxy-1-methyl-3-oxoprop-1-enyl)amino)phenylacetate
• 13291-96-8
• DTXSID001340853
• Sodium(R)-[(3-methoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate
• (alphaR)-alpha-[(3-Methoxy-1-methyl-3-oxo-1-propen-1-yl)amino]benzeneacetic acid sodium (1:1)
• sodium;(2R)-2-[[(E)-4-methoxy-4-oxobut-2-en-2-yl]amino]-2-phenylacetate
• Benzeneacetic acid, .alpha.-[(3-methoxy-1-methyl-3-oxo-1-propenyl)amino]-, monosodium salt, (.alpha.R)-
• Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate

• Inchi： 1S/C13H15NO4.Na/c1-9(8-11(15)18-2)14-12(13(16)17)10-6-4-3-5-7-10;/h3-8,12,14H,1-2H3,(H,16,17);/q;+1/p-1/b9-8+;/t12-;/m1./s1
• InChI Key： VWAWMPXOFHGGMY-UYZIEVLVSA-M
• SMILES： [Na+].[O-]C([C@@H](C1C=CC=CC=1)N/C(=C/C(=O)OC)/C)=O

Computed Properties

• Exact Mass: 271.08200
• Monoisotopic Mass: 271.08205221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.46000
• LogP: 0.53490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate

Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate (CAS No. 13291-96-8): An Overview of a Promising Compound in Medicinal Chemistry

Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate (CAS No. 13291-96-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of phenylalanine and exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate is characterized by a phenylalanine backbone with modifications at the α-carbon and the carboxylic acid group. The presence of a methyl group and a carbomethoxyvinyl moiety introduces additional complexity and functionality to the molecule, which can influence its pharmacological properties. These structural features are crucial for understanding the compound's behavior in biological systems and its potential as a therapeutic agent.

Recent studies have highlighted the potential of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate in various therapeutic areas. One notable area of research is its role in neurodegenerative diseases. Studies have shown that this compound can modulate certain neurotransmitter systems, particularly those involving dopamine and serotonin, which are implicated in conditions such as Parkinson's disease and depression. The ability to influence these neurotransmitter systems suggests that Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate could be developed into novel treatments for these conditions.

In addition to its potential in neurodegenerative diseases, Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate is another important aspect of its potential therapeutic applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These properties suggest that Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate could be formulated into various dosage forms, including tablets and capsules, for convenient patient administration.

The safety profile of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with neurodegenerative diseases and inflammatory disorders. These trials are ongoing, and further data will be needed to fully assess the potential of this compound as a new treatment option.

In conclusion, Sodium N-1-Methyl-2-carbomethoxyvinyl-D(-)-α-aminophenylacetate (CAS No. 13291-96-8) is a promising compound with a unique chemical structure and a range of biological activities that make it an attractive candidate for further research and development in medicinal chemistry. Its potential applications in neurodegenerative diseases and inflammatory disorders highlight its significance in the field, and ongoing clinical trials will provide valuable insights into its efficacy and safety as a therapeutic agent.